Cas no 291753-67-8 (Benzene, 4-bromo-1,2-bis(octyloxy)-)

• Product Name: Benzene, 4-bromo-1,2-bis(octyloxy)-
• CAS No: 291753-67-8
• MF: C₂₂H₃₇BrO₂
• MW: 413.431986570358
• CID: 1438424
• PubChem ID: 10873359
• Update Time: 2025-04-20

Benzene, 4-bromo-1,2-bis(octyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-bromo-1,2-bis(octyloxy)-
• 4-bromo-1,2-bis(n-octyloxy)benzene
• SCHEMBL5441890
• 291753-67-8
• HS-3344
• 4-Bromo-1,2-bis(octyloxy)benzene

• Inchi： 1S/C22H37BrO2/c1-3-5-7-9-11-13-17-24-21-16-15-20(23)19-22(21)25-18-14-12-10-8-6-4-2/h15-16,19H,3-14,17-18H2,1-2H3
• InChI Key： NCPOKNBUYXLCFU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OCCCCCCCC)OCCCCCCCC

Computed Properties

• Exact Mass: 412.19781
• Monoisotopic Mass: 412.19769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 16
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46